Cas no 309928-69-6 (Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester)
309928-69-6 structure
Product Name:Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester
CAS No:309928-69-6
MF:C22H15BrO2
MW:391.257305383682
CID:1445062
Update Time:2024-08-23
Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester
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- Inchi: 1S/C22H15BrO2/c23-18-9-5-8-17(13-18)22(24)25-14-21-19-10-3-1-6-15(19)12-16-7-2-4-11-20(16)21/h1-13H,14H2
- InChI Key: IEABBODQGWHTTH-UHFFFAOYSA-N
- SMILES: C(OCC1C2=CC=CC=C2C=C2C=1C=CC=C2)(=O)C1=CC=CC(Br)=C1
Computed Properties
- Exact Mass: 390.02555
Experimental Properties
- Density: 1.436±0.06 g/cm3(Predicted)
- Boiling Point: 544.3±25.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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